(Z)-6-hydroxy-7-((2-methylpiperidin-1-yl)methyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-7-[(2-methylpiperidin-1-yl)methyl]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C20H21NO3S/c1-13-5-2-3-9-21(13)12-16-17(22)8-7-15-19(23)18(24-20(15)16)11-14-6-4-10-25-14/h4,6-8,10-11,13,22H,2-3,5,9,12H2,1H3/b18-11-
• InChI Key: VAGQRUHSUPTKRQ-WQRHYEAKSA-N
• Canonical SMILES: CC1CCCCN1CC2=C(C=CC3=C2OC(=CC4=CC=CS4)C3=O)O
• Isomeric SMILES: CC1CCCCN1CC2=C(C=CC3=C2O/C(=C\C4=CC=CS4)/C3=O)O
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol

Description

(Z)-6-hydroxy-7-((2-methylpiperidin-1-yl)methyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C20H21NO3S and its molecular weight is 355.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Isomerization

The compound under discussion appears closely related to a group of chemicals that undergo interesting chemical transformations. For instance, research on similar benzofuran derivatives indicates their ability to undergo synthesis and isomerization under certain conditions, leading to the formation of structurally varied compounds with potential for diverse applications (Jaunin, 1980).

Solubility and Materials Science Applications

In the field of materials science, similar compounds have been studied for their solubility properties. These properties are crucial in the development of advanced materials like organic solar cells. For example, a study on the solubility of related compounds in various solvents led to the discovery of new solvents that improved the efficiency of power conversion in solar cell systems (Walker et al., 2011).

Bioimaging and Sensor Development

Another significant application is in the field of bioimaging and sensor development. Thiophene moieties, a key component of the compound , have been incorporated into fluorescent sensors for detecting biological activities like zinc ion uptake and mobilization in neuronal cells. These sensors offer enhanced fluorescence properties and selectivity, making them invaluable tools in biological research (Nolan et al., 2006).

Pharmaceutical Research

In pharmaceutical research, derivatives of benzofuran have been synthesized for potential use as PET probes in imaging specific enzymes. This application highlights the compound's relevance in developing diagnostic tools and understanding various biological processes (Gao et al., 2013).

Advanced Organic Synthesis

Further, research on benzofuran derivatives has led to the development of novel synthetic routes for various organic compounds. These methods are important for producing complex molecules with potential applications in different fields, including pharmaceuticals and materials science (Karak et al., 2013).